- Method for producing camphorquinone from byproduct generated during camphor synthesis process as raw material, China, , ,
Cas no 872316-53-5 (Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate)
872316-53-5 structure
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate
872316-53-5
C12H20O2
196.286004066467
5689372
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate
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- KCDFSJZEDNTQMC-UHFFFAOYSA-N
- 1S/C12H20O2/c1-8(13)14-10-7-12(4)6-5-9(10)11(12,2)3/h9-10H,5-7H2,1-4H3
- C12C(C)(C)C(C)(CC1)CC2OC(=O)C
Experimental Properties
- 219.8±8.0 °C(Predicted)
- 1.00±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 165 - 170 °C; 126 - 127 °C; 1 h, 126 - 127 °C
Reference
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate Raw materials
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate Preparation Products
Bicyclo[2.2.1]heptan-2-ol, 4,7,7-trimethyl-, 2-acetate Related Literature
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Makoto Oba,Takashi Misawa Chem. Sci., 2023,14, 10403-10410
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Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
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Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
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Daniel C. Leslie,Brett A. Melnikoff,Daniel J. Marchiarullo,Devin R. Cash,Jerome P. Ferrance Lab Chip, 2010,10, 1960-1966
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10. Contents list
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